3-(4-Fluoro-2-nitrophenoxy)propylamine

• Molecular Formula: C9H11FN2O3
• Molecular Weight: 214.19 g/mol
• IUPAC Name: 3-(4-fluoro-2-nitrophenoxy)propan-1-amine
• InChI: InChI=1S/C9H11FN2O3/c10-7-2-3-9(15-5-1-4-11)8(6-7)12(13)14/h2-3,6H,1,4-5,11H2
• InChI Key: VBJLGPCAUXHTQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])OCCCN

Description

3-(4-Fluoro-2-nitrophenoxy)propylamine is a useful research compound. Its molecular formula is C9H11FN2O3 and its molecular weight is 214.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.5 g of 2-[3-(4-fluoro-2-nitrophenoxy)propyl]isoindole-1,3-dione was suspended in ethanol (140 ml), and hydrazine hydrate (3.0 ml) was added to the resulting suspension. The mixture was stirred for 3.5 hours while heating under reflux. The reaction mixture was cooled to room temperature, and concentrated under reduced pressure. 13 ml of 5N sodium hydroxide aqueous solution was added to the residue, and the resulting mixture was extracted with dichloromethane. The organic layer was washed with a saturated sodium chloride solution, and then dried over anhydrous magnesium sulfate. The resulting dry product was concentrated under reduced pressure to thereby obtain 4.03 g of oily red orange 3-(4-fluoro-2-nitrophenoxy)propylamine (yield: 100%).